Cas no 863770-85-8 ([5-[bis(tert-butoxycarbonyl)amino]-1-tert-butoxycarbonyl-indol-2-yl]boronic acid)

• Product Name: [5-[bis(tert-butoxycarbonyl)amino]-1-tert-butoxycarbonyl-indol-2-yl]boronic acid
• CAS No: 863770-85-8
• MF: C₂₃H₃₃BN₂O₈
• MW: 476.327727079391
• CID: 718513
• PubChem ID: 73013510
• Update Time: 2025-04-19

[5-[bis(tert-butoxycarbonyl)amino]-1-tert-butoxycarbonyl-indol-2-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylicacid, 5-[bis[(1,1-dimethylethoxy)carbonyl]amino]-2-borono-,1-(1,1-dimethylethyl) ester (9CI)
• 2-bis-[(4-tolyl)amino]-3-phenyl-4-(4-tolyl)thiophene
• 2-boronic acid 1-N-BOC-5-(N',N'-bisBOC)aminoindole
• 2-Thiophenamine,N,N,4-tris(4-methylphenyl)-3-phenyl
• [5-[bis(tert-butoxycarbonyl)amino]-1-tert-butoxycarbonyl-indol-2-yl]boronic acid
• 863770-85-8
• 1H-Indole-1-carboxylic acid, 5-[bis[(1,1-dimethylethoxy)carbonyl]amino]-2-borono-, 1-(1,1-dimethylethyl) ester (9CI)
• (5-(Bis(tert-butoxycarbonyl)amino)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronicacid
• (5-(Bis(tert-butoxycarbonyl)amino)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
• 5-[Bis[(1,1-dimethylethoxy)carbonyl]amino]-2-borono-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl)ester
• 1H-Indole-1-carboxylic acid,5-[bis[(1,1-dimethylethoxy)carbonyl]amino]-2-borono-,1-(1,1-dimethylethyl)ester
• 5-[Bis[(1,1-dimethylethoxy)carbonyl]amino]-2-borono-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C23H33BN2O8/c1-21(2,3)32-18(27)25(19(28)33-22(4,5)6)15-10-11-16-14(12-15)13-17(24(30)31)26(16)20(29)34-23(7,8)9/h10-13,30-31H,1-9H3
• InChI Key： QPQNGTZVBACALV-UHFFFAOYSA-N
• SMILES： O(C(N1C(B(O)O)=CC2C=C(C=CC1=2)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 476.23300
• Monoisotopic Mass: 476.2329962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 590.8°C at 760 mmHg
• Flash Point: 311.1°C
• Refractive Index: 1.525
• PSA: 127.53000
• LogP: 3.78090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids